Cas no 152402-94-3 (Pyridine,2-(chloromethyl)-3-methyl-4-nitro-, hydrochloride (1:1))

Pyridine,2-(chloromethyl)-3-methyl-4-nitro-, hydrochloride (1:1) structure
152402-94-3 structure
Product Name:Pyridine,2-(chloromethyl)-3-methyl-4-nitro-, hydrochloride (1:1)
CAS No:152402-94-3
MF:C7H8Cl2N2O2
MW:223.056619644165
CID:99262
PubChem ID:118855648
Update Time:2025-04-18

Pyridine,2-(chloromethyl)-3-methyl-4-nitro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridine,2-(chloromethyl)-3-methyl-4-nitro-, hydrochloride (1:1)
    • 4-NITRO 3 -METHYL 2-CHLOROMETHYL PYRIDINE.HCL
    • 4-NITRO 3-METHYL 2-HYDROXYMETHYL PYRIDINE.HCL
    • 2-(Chloromethyl)-3-methyl-4-nitropyridine;hydrochloride
    • 152402-94-3
    • 2-(chloromethyl)-3-methyl-4-nitroPyridine hydrochloride
    • 4-NITRO 3 -METHYL 2-HYDROXYMETHYL PYRIDINE.HCL
    • Inchi: 1S/C7H7ClN2O2.ClH/c1-5-6(4-8)9-3-2-7(5)10(11)12;/h2-3H,4H2,1H3;1H
    • InChI Key: LDTICSDTOIUAHE-UHFFFAOYSA-N
    • SMILES: ClCC1C(C)=C(C=CN=1)[N+](=O)[O-].Cl

Computed Properties

  • Exact Mass: 221.99600
  • Monoisotopic Mass: 221.9962829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • PSA: 58.71000
  • LogP: 3.36220

Pyridine,2-(chloromethyl)-3-methyl-4-nitro-, hydrochloride (1:1) Related Literature

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD